Cas no 2245238-80-4 (lithium(1+) ion 4,6-dichloropyridazine-3-carboxylate)

Lithium(1+) ion 4,6-dichloropyridazine-3-carboxylate is a specialized organic salt with applications in pharmaceutical and agrochemical synthesis. Its key advantages include high reactivity due to the electron-withdrawing effects of the dichloropyridazine moiety, facilitating nucleophilic substitution reactions. The lithium counterion enhances solubility in polar aprotic solvents, improving reaction efficiency. This compound serves as a versatile intermediate for constructing heterocyclic frameworks, particularly in the development of bioactive molecules. Its stability under anhydrous conditions ensures consistent performance in synthetic workflows. The presence of multiple reactive sites allows for selective functionalization, making it valuable for tailored molecular design. Proper handling under inert conditions is recommended to maintain integrity.

lithium(1+) ion 4,6-dichloropyridazine-3-carboxylate structure

2245238-80-4 structure

Product Name:lithium(1+) ion 4,6-dichloropyridazine-3-carboxylate

CAS No:2245238-80-4

MF:C₅HCl₂LiN₂O₂

MW:198.920638799667

MDL:MFCD31813574

CID:4673155

PubChem ID:154640671

Update Time:2025-11-02

lithium(1+) ion 4,6-dichloropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Lithium 4,6-Dichloropyridazine-3-carboxylate
- 4,6-Dichloro-pyridazine-3-carboxylic acid lithium salt
- lithium(1+) ion 4,6-dichloropyridazine-3-carboxylate
- 4,6-Dichloro-3-pyridazinecarboxylic acid, lithium salt (1:1)
- CS-0144913
- Z3663797973
- EN300-22923281
- 4,6-DICHLOROPYRIDAZINE-3-CARBOXYLIC ACID, LITHIUM SALT
- MFCD31813574
- SCHEMBL22288327
- DB-416670
- WS-00900
- E72067
- lithium;4,6-dichloropyridazine-3-carboxylate
- 4,6-Dichloro-3-pyridazinecarboxylic acid lithium salt
- C11211
- lithium(1+) 4,6-dichloropyridazine-3-carboxylate
- 2245238-80-4
- MDL： MFCD31813574
- Inchi： 1S/C5H2Cl2N2O2.Li/c6-2-1-3(7)8-9-4(2)5(10)11;/h1H,(H,10,11);/q;+1/p-1
- InChI Key： DAHURLFXBYFSFD-UHFFFAOYSA-M
- SMILES： ClC1C=C(N=NC=1C(=O)[O-])Cl.[Li+]

Computed Properties

Exact Mass: 197.9575111 g/mol
Monoisotopic Mass: 197.9575111 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65.9
Molecular Weight: 198.9

lithium(1+) ion 4,6-dichloropyridazine-3-carboxylate Pricemore >>

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